Cas no 16955-35-4 (Bicyclo[1.1.0]butane-1-carbonitrile)

• Product Name: Bicyclo[1.1.0]butane-1-carbonitrile
• CAS No: 16955-35-4
• MF: C₅H₅N
• MW: 79.0999009609222
• CID: 176967
• PubChem ID: 140155
• Update Time: 2025-04-19

Bicyclo[1.1.0]butane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carbonitrile
• Bicyclo(1.1.0)butane-1-carbonitrile
• bicyclo[1.1.0]butane-3-carbonitrile
• 1-Cyanobicyclo[1.1.0]butane
• 16955-35-4
• DTXSID10168721

• Inchi： 1S/C5H5N/c6-3-5-1-4(5)2-5/h4H,1-2H2
• InChI Key： BPPMXXJOMACYJD-UHFFFAOYSA-N
• SMILES： N#CC12CC1C2

Computed Properties

• Exact Mass: 79.04225
• Monoisotopic Mass: 79.042199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 0.3

Experimental Properties

• Density: 1.16
• Boiling Point: 153°Cat760mmHg
• Flash Point: 42.5°C
• Refractive Index: 1.529
• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles